Cas no 445-09-0 (2,4,5-trimethylbenzene-1-sulfonyl fluoride)

• Product Name: 2,4,5-trimethylbenzene-1-sulfonyl fluoride
• CAS No: 445-09-0
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 2827860
• PubChem ID: 15741781
• Update Time: 2025-04-21

2,4,5-trimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethylbenzene-1-sulfonyl fluoride
• EN300-1583558
• DTXCID70528564
• DTXSID10577793
• Benzenesulfonyl fluoride, 2,4,5-trimethyl-
• 445-09-0

• Inchi： 1S/C9H11FO2S/c1-6-4-8(3)9(5-7(6)2)13(10,11)12/h4-5H,1-3H3
• InChI Key： NDULBWPKVMBSOF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 202.04637893Da
• Monoisotopic Mass: 202.04637893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų